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Compound of Interest

Compound Name: CD73-IN-19

Cat. No.: B15603705 Get Quote

This document provides crucial safety and logistical information for the proper disposal of the

research chemical CD73-IN-19. The following procedural guidance is intended for researchers,

scientists, and drug development professionals to ensure the safe handling and disposal of this

and similar small molecule inhibitors.

Disclaimer: A specific Safety Data Sheet (SDS) for CD73-IN-19 is not publicly available.

Therefore, this guidance is based on general best practices for the disposal of laboratory

chemicals.[1][2] In the absence of specific hazard information, CD73-IN-19 should be handled

as a potentially hazardous substance. Always consult your institution's Environmental Health

and Safety (EHS) department for compliance with local, state, and federal regulations.[3][4]

General Handling and Storage of Research Chemicals
The following table summarizes key handling and storage information applicable to research

compounds like CD73-IN-19.
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Parameter Information Source

Storage (Powder)
Store at -20°C for up to 3

years.
[5][6]

Storage (In Solvent)

Store at -80°C for up to 6

months or at -20°C for up to 1

month. Avoid repeated freeze-

thaw cycles.

[5][6]

Personal Protective Equipment

(PPE)

Always wear a lab coat,

appropriate chemical-resistant

gloves (e.g., nitrile), and safety

goggles or a face shield.

[3][7]

Handling

Handle in a well-ventilated

area, preferably within a

chemical fume hood, to

minimize inhalation exposure.

[3] Avoid contact with skin and

eyes.[8][9] After handling,

wash hands thoroughly.[8]

Spill Response

In case of a spill, alert others

and evacuate if necessary.

Use appropriate spill kits with

absorbent materials to contain

the spill.[7] Collect all

contaminated materials and

debris for disposal as

hazardous waste.[4]

Step-by-Step Disposal Protocol
The proper disposal of CD73-IN-19 should be approached with the understanding that it is a

chemical waste product. The following steps provide a general workflow for its safe disposal.

Step 1: Identification and Segregation
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Treat as Hazardous Waste: Since the specific hazards of CD73-IN-19 are not fully known, it

must be treated as hazardous chemical waste.[10]

Waste Segregation: Do not mix CD73-IN-19 waste with other waste streams unless explicitly

permitted by your institution's EHS guidelines.[11]

Solid Waste: Collect all disposable materials that have come into contact with CD73-IN-19,

such as contaminated gloves, weigh boats, and pipette tips, in a designated hazardous

waste container for solids.[2]

Liquid Waste: Solutions containing CD73-IN-19 should be collected in a separate, sealed,

and clearly labeled hazardous waste container for liquids.[2] Do not dispose of solutions

down the drain.[10]

Sharps: Any sharps, such as needles or syringes, contaminated with CD73-IN-19 must be

placed in a designated, puncture-resistant sharps container for hazardous chemical waste.

[2]

Empty Containers: Empty vials that once contained CD73-IN-19 should be triple-rinsed

with an appropriate solvent. The rinsate must be collected and disposed of as hazardous

liquid waste.[10] After rinsing, the container can often be disposed of as regular lab glass,

but confirm this with your local EHS procedures.[12]

Step 2: Container and Labeling
Select an Appropriate Container: Use a container that is compatible with the chemical waste.

For liquid waste, ensure the container is leak-proof and has a secure cap.[4]

Proper Labeling: All waste containers must be clearly labeled.[13] The label should include:

The words "Hazardous Waste".[10]

The full chemical name: "CD73-IN-19". Avoid using abbreviations or formulas.[14]

The approximate concentration and quantity of the waste.

The date when waste was first added to the container (accumulation start date).[13]
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The name of the principal investigator and the laboratory contact information.[14]

Step 3: Storage and Final Disposal
Secure Storage: Store the sealed and labeled hazardous waste container in a designated

and secure Satellite Accumulation Area (SAA) within the laboratory.[14] The storage area

should be away from general traffic and incompatible materials.[2]

Arrange for Pickup: Once the waste container is full or has been stored for the maximum

allowable time according to institutional policy (often 6-12 months), arrange for its collection

by your institution's EHS department or a licensed hazardous waste disposal service.[13][15]

Follow your institution's specific procedures for requesting a waste pickup.[14]

Experimental Protocols Referenced
While no specific experimental protocols for the disposal of CD73-IN-19 were found, the

procedures outlined above are based on standard laboratory chemical waste management

protocols. These protocols are designed to ensure safety and regulatory compliance. The key

principle is to contain the chemical waste, prevent its release into the environment, and ensure

it is handled by trained professionals.

Visualizing the Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of a research

chemical like CD73-IN-19.
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General Workflow for Laboratory Chemical Waste Disposal

In the Laboratory

Institutional Waste Management

Identify Waste
(e.g., CD73-IN-19 solid, liquid, sharps)

Segregate Waste Streams
(Solid, Liquid, Sharps)

Select Compatible & Labeled
Hazardous Waste Container

Store Securely in
Satellite Accumulation Area (SAA)

Request Waste Pickup
(via EHS Department)

Collection by Trained
EHS Personnel

Final Disposal at an
Approved Facility

Click to download full resolution via product page

Caption: General Workflow for Laboratory Chemical Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15603705?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

